Cas no 1261941-97-2 (2-chloro-5-(2,3-dimethylphenyl)phenol)

• Product Name: 2-chloro-5-(2,3-dimethylphenyl)phenol
• CAS No: 1261941-97-2
• MF: C₁₄H₁₃ClO
• MW: 232.705423116684
• MDL: MFCD18315460
• CID: 1223255
• PubChem ID: 53221199
• Update Time: 2025-05-20

2-chloro-5-(2,3-dimethylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(2,3-dimethylphenyl)phenol
• 4-Chloro-2',3'-dimethyl[1,1'-biphenyl]-3-ol
• MFCD18315460
• AKOS017558020
• 1261941-97-2
• DTXSID90685860
• 2-Chloro-5-(2,3-dimethylphenyl)phenol, 95%

• MDL： MFCD18315460
• Inchi： 1S/C14H13ClO/c1-9-4-3-5-12(10(9)2)11-6-7-13(15)14(16)8-11/h3-8,16H,1-2H3
• InChI Key： BURPYTGFPCTQKA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 232.065
• Monoisotopic Mass: 232.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 4.5

Additional information on 2-chloro-5-(2,3-dimethylphenyl)phenol

Comprehensive Guide to 2-Chloro-5-(2,3-Dimethylphenyl)Phenol (CAS No. 1261941-97-2): Properties, Applications, and Market Insights

2-Chloro-5-(2,3-dimethylphenyl)phenol (CAS No. 1261941-97-2) is a specialized chlorinated phenolic compound with growing importance in industrial and research applications. This aromatic organic compound features a unique molecular structure combining a phenol core with chloro and dimethylphenyl substituents, giving it distinct chemical properties that make it valuable for various technical applications.

The compound's molecular formula C₁₄H₁₃ClO indicates its moderate molecular weight (232.71 g/mol), contributing to its balance between stability and reactivity. Researchers particularly value 2-chloro-5-(2,3-dimethylphenyl)phenol for its electron-rich aromatic system, which makes it useful as an intermediate in synthetic chemistry. The presence of both electron-donating (methyl) and electron-withdrawing (chloro) groups creates interesting electronic effects that influence its reactivity patterns.

In pharmaceutical research, CAS 1261941-97-2 has shown potential as a building block for drug discovery, particularly in developing compounds with biological activity. The phenolic hydroxyl group provides a handle for further chemical modifications, while the chloro substituent offers opportunities for cross-coupling reactions. These features align with current trends in fragment-based drug design and medicinal chemistry, addressing growing demand for novel therapeutic scaffolds.

The compound's physical properties include a white to off-white crystalline appearance at room temperature, with moderate solubility in common organic solvents like ethanol, acetone, and dichloromethane. Its melting point range (typically 110-115°C) and thermal stability make it suitable for various industrial processes. These characteristics are particularly relevant to current industry needs for heat-stable intermediates in material science applications.

Industrial applications of 2-chloro-5-(2,3-dimethylphenyl)phenol extend to the development of specialty chemicals and functional materials. The compound serves as a precursor in synthesizing advanced materials with specific optical or electronic properties, responding to market demands for next-generation electronic components and organic semiconductors. Its structural features contribute to π-conjugated systems important in materials science.

From an environmental perspective, CAS 1261941-97-2 has been the subject of green chemistry research focusing on sustainable synthesis methods. Recent studies explore catalytic processes and solvent-free conditions for its production, addressing industry concerns about environmental impact reduction and process efficiency. These developments align with global trends toward eco-friendly chemical manufacturing.

The global market for chlorinated phenolic compounds like 2-chloro-5-(2,3-dimethylphenyl)phenol shows steady growth, driven by demand from pharmaceutical, agrochemical, and materials science sectors. Market analysts note increasing interest in high-purity specialty chemicals, with particular attention to compounds offering structural versatility for multiple applications. The compound's unique substitution pattern makes it attractive for custom synthesis services.

Quality control for 1261941-97-2 typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy to ensure purity and confirm structural integrity. Current good manufacturing practices (cGMP) standards apply when the compound is used in pharmaceutical applications, reflecting industry emphasis on quality assurance in chemical production.

Storage and handling recommendations for 2-chloro-5-(2,3-dimethylphenyl)phenol include protection from moisture and oxidation, typically under inert atmosphere conditions. These precautions maintain the compound's stability and shelf life, important considerations for industrial users requiring consistent material performance over time.

Research continues to explore new applications for CAS 1261941-97-2, particularly in emerging fields like organic electronics and supramolecular chemistry. The compound's ability to participate in hydrogen bonding and π-π interactions makes it interesting for designing functional molecular assemblies, a hot topic in contemporary materials science.

For researchers working with 2-chloro-5-(2,3-dimethylphenyl)phenol, recent literature highlights innovative synthetic methodologies and novel derivatives. The scientific community shows particular interest in its potential as a ligand precursor in coordination chemistry and as a component in multifunctional materials, addressing current research priorities in molecular design and property optimization.

Suppliers typically offer 1261941-97-2 in research quantities ranging from milligrams to kilogram scales, with custom synthesis options available. The compound's availability through specialty chemical distributors supports its growing use across multiple research and industrial sectors, particularly where tailored molecular structures are required for specific applications.

Future prospects for 2-chloro-5-(2,3-dimethylphenyl)phenol appear promising as new applications continue to emerge. The compound's combination of structural features positions it well to meet evolving needs in advanced material development and specialty chemical synthesis, ensuring its ongoing relevance in scientific and industrial contexts.